Cas no 1891389-91-5 (1-2-(difluoromethoxy)phenylcyclopropan-1-ol)

• Product Name: 1-2-(difluoromethoxy)phenylcyclopropan-1-ol
• CAS No: 1891389-91-5
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5861588
• PubChem ID: 117289125
• Update Time: 2025-10-28

1-2-(difluoromethoxy)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)phenylcyclopropan-1-ol
• 1891389-91-5
• 1-[2-(difluoromethoxy)phenyl]cyclopropan-1-ol
• EN300-1971770

• Inchi： 1S/C10H10F2O2/c11-9(12)14-8-4-2-1-3-7(8)10(13)5-6-10/h1-4,9,13H,5-6H2
• InChI Key： FXTRZFHQRAGDSG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(CC1)O)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(difluoromethoxy)phenylcyclopropan-1-ol

1-2-(Difluoromethoxy)Phenylcyclopropan-1-ol: A Comprehensive Overview

The compound 1-2-(difluoromethoxy)phenylcyclopropan-1-ol (CAS No. 1891389-91-5) is a unique organic molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms, and its substituted phenyl group with a difluoromethoxy substituent. The presence of the hydroxyl group (-OH) on the cyclopropane ring adds to its functional diversity, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 1-2-(difluoromethoxy)phenylcyclopropan-1-ol in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The cyclopropane ring is known to impart unique electronic and steric properties to molecules, which can enhance their binding affinity to biological targets. This makes 1-2-(difluoromethoxy)phenylcyclopropan-1-ol a valuable intermediate in medicinal chemistry.

The synthesis of 1-2-(difluoromethoxy)phenylcyclopropan-1-ol involves a multi-step process that typically includes the formation of the cyclopropane ring followed by substitution reactions to introduce the difluoromethoxy group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, transition metal-catalyzed cyclopropanations have been employed to construct the cyclopropane ring with high regioselectivity.

In terms of chemical properties, 1-2-(difluoromethoxy)phenylcyclopropan-1-ol exhibits interesting reactivity due to the strained nature of the cyclopropane ring. The ring strain makes it susceptible to various reactions, such as electrophilic additions and nucleophilic attacks. The presence of the hydroxyl group further enhances its reactivity, allowing for diverse functionalization pathways. These properties make it an attractive candidate for use in organic synthesis and materials science.

From an environmental standpoint, understanding the fate and behavior of 1-2-(difluoromethoxy)phenylcyclopropan-1-ol in natural systems is crucial. Recent studies have investigated its biodegradation pathways and toxicity profiles. These studies are essential for assessing its potential impact on ecosystems and ensuring its safe use in industrial applications.

In conclusion, 1-2-(difluoromethoxy)phenylcyclopropan-1-ol (CAS No. 1891389-91-5) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, reactivity, and potential as a bioactive agent make it a subject of ongoing research interest. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.